Cas no 2137608-48-9 (tert-butyl N-benzyl-N-(3,4-dimethyl-2-oxopentyl)carbamate)

Tert-butyl N-benzyl-N-(3,4-dimethyl-2-oxopentyl)carbamate is a specialized carbamate derivative used as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key structural features—a tert-butyl carbamate group, a benzyl substituent, and a 3,4-dimethyl-2-oxopentyl moiety—provide versatility in further functionalization. The tert-butyl group enhances stability, while the ketone functionality allows for selective transformations. This compound is valued for its role in constructing complex molecular frameworks, including peptidomimetics and bioactive molecules. Its well-defined reactivity profile makes it a reliable choice for controlled synthetic routes. Proper handling under inert conditions is recommended due to potential sensitivity to moisture or strong acids/bases.
tert-butyl N-benzyl-N-(3,4-dimethyl-2-oxopentyl)carbamate structure
2137608-48-9 structure
Product Name:tert-butyl N-benzyl-N-(3,4-dimethyl-2-oxopentyl)carbamate
CAS No:2137608-48-9
MF:C19H29NO3
MW:319.438465833664
CID:6388731
PubChem ID:165471209
Update Time:2025-05-22

tert-butyl N-benzyl-N-(3,4-dimethyl-2-oxopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • 2137608-48-9
    • EN300-798174
    • tert-butyl N-benzyl-N-(3,4-dimethyl-2-oxopentyl)carbamate
    • Inchi: 1S/C19H29NO3/c1-14(2)15(3)17(21)13-20(18(22)23-19(4,5)6)12-16-10-8-7-9-11-16/h7-11,14-15H,12-13H2,1-6H3
    • InChI Key: ULKHBMPGYAXZCG-UHFFFAOYSA-N
    • SMILES: O(C(N(CC1C=CC=CC=1)CC(C(C)C(C)C)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 319.21474379g/mol
  • Monoisotopic Mass: 319.21474379g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 46.6Ų

tert-butyl N-benzyl-N-(3,4-dimethyl-2-oxopentyl)carbamate Pricemore >>

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Additional information on tert-butyl N-benzyl-N-(3,4-dimethyl-2-oxopentyl)carbamate

tert-butyl N-benzyl-N-(3,4-dimethyl-2-oxopentyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-benzyl-N-(3,4-dimethyl-2-oxopentyl)carbamate, with the CAS number 2137608-48-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and versatile applications in various industries. In this article, we will delve into its chemical properties, synthesis methods, applications, and recent advancements in research.

At its core, the compound exhibits a complex molecular structure that combines elements of carbamate functionality with a substituted benzene ring and a branched alkyl chain. The presence of the tert-butyl group provides steric hindrance, which can influence the compound's reactivity and stability. Recent studies have highlighted the importance of such structural features in enhancing the compound's performance in specific applications.

One of the key areas of research surrounding this compound involves its synthesis and optimization. Scientists have explored various synthetic pathways to improve yield and purity, leveraging cutting-edge techniques such as catalytic asymmetric synthesis and microwave-assisted reactions. These advancements have not only streamlined production processes but also opened up new avenues for customizing the compound's properties to meet specific industrial demands.

The physical and chemical properties of tert-butyl N-benzyl-N-(3,4-dimethyl-2-oxopentyl)carbamate are critical to its functionality. For instance, its melting point and solubility characteristics make it suitable for use in high-performance materials such as polymers and coatings. Recent research has also focused on understanding its thermal stability under varying conditions, which is essential for applications in high-temperature environments.

In terms of applications, this compound has found widespread use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to form stable intermediates during complex reactions makes it invaluable in the development of bioactive compounds. Additionally, it has been employed in agrochemicals due to its compatibility with various agricultural chemicals and its role in enhancing their efficacy.

The environmental impact of this compound is another area of growing interest. Researchers are investigating its biodegradability and potential toxicity to ensure that its use aligns with sustainability goals. Recent findings suggest that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, which is a positive indicator for its safe application in environmentally sensitive contexts.

Looking ahead, ongoing research aims to further enhance the versatility of tert-butyl N-benzyl-N-(3,4-dimethyl-2-oxopentyl)carbamate. By modifying its functional groups or incorporating additional substituents, scientists hope to unlock new functionalities that could expand its utility across diverse industries. Collaborative efforts between academia and industry are expected to drive innovation and accelerate the commercialization of novel applications.

In conclusion, tert-butyl N-benzyl-N-(3,4-dimethyl-2-oxopentyl)carbamate stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a valuable asset in various sectors. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is likely to grow even more significant.

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